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Get Quote

The table below summarizes the performance of 2-F-ATP as a substrate for various polymerases, which can

be adapted for synthesizing 2-F-adenosine monophosphate within an RNA chain.

Table 1: Polymerase Substrate Activity of 2-Fluoroadenosine Triphosphate (2-F-ATP)

Polymerase Reaction Type
Key Findings for 2-F-ATP
Incorporation

Primary Application

T7 RNA
Polymerase

In Vitro

Transcription
(IVT)

Incorporated efficiently, yielding

full-length modified RNA
products [1].

Bulk, uniform incorporation

of 2-F-adenosine into long
RNA transcripts.

Engineered DNA
Polymerases
(TGK, 2M)

Primer
Extension

(PEX)

Incorporated effectively, resulting
in full-length DNA-RNA hybrid

products. Performance superior
to SFM4-3 polymerase [1].

Site-specific or segmental
incorporation of 2-F-

adenosine into
oligonucleotides.

Poly(A)
Polymerase

3'-Tail Labeling Successfully used to form long
polyA tails containing the 2-F-

adenosine modification [1].

3'-end labeling of RNA with
a modified tail.

Experimental Protocol: Primer Extension with 2-F-ATP

This protocol details the incorporation of 2-F-AMP into an oligonucleotide using the engineered TGK DNA

polymerase and a single-stranded DNA template, based on the research by [1].
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Materials and Reagents

Enzyme: TGK DNA polymerase [1].
Nucleotides: 2-F-ATP, and other natural rNTPs (rGTP, rCTP, rUTP) [1].

Oligonucleotides:
A DNA template (e.g., 31 nucleotides long) designed with the desired sequence for

incorporation [1].
A fluorescently-labeled RNA primer (e.g., 15 nucleotides long, 5'-end labeled with 6-FAM)

that is complementary to part of the template [1].
Buffer: Commercially available buffer suitable for TGK polymerase or as specified in [1].

Equipment: Thermocycler, Denaturing Polyacrylamide Gel Electrophoresis (dPAGE) setup, UPLC-
MS system for analysis.

Procedure

Reaction Setup:

In a nuclease-free microcentrifuge tube, combine the following on ice:

Fluorescently-labeled RNA primer (e.g., 0.5 µM)
DNA template (e.g., 0.6 µM)

2-F-ATP and other natural rNTPs (e.g., 0.5 mM each)
TGK DNA polymerase (e.g., 0.5 µM)

Appropriate reaction buffer (1X final concentration)
Nuclease-free water to the final volume.

Mix the components gently and centrifuge briefly.

Primer Extension:

Incubate the reaction mixture at a suitable temperature for the TGK polymerase (e.g., 45°C) for

1-2 hours [1].

Reaction Termination:

Stop the reaction by heat inactivation (e.g., 75°C for 10 minutes) or by adding an equal volume

of stop solution (e.g., 95% formamide, 10 mM EDTA).

Product Analysis:

dPAGE Analysis: Resolve the products using denaturing PAGE. Visualize the full-length

extended product using a fluorescence imager [1].
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Mass Spectrometry Confirmation: For definitive confirmation, treat the PEX product with

DNase to digest the DNA template, then purify and analyze the resulting all-RNA product by
UPLC-MS [1].

Workflow for Synthesis and Analysis

The following diagram illustrates the key steps for the primer extension protocol to incorporate 2-F-AMP

into an oligonucleotide.
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Application Notes

Substrate Versatility: The 2-F-ATP derivative is a versatile substrate accepted by multiple
polymerases, enabling its use in diverse enzymatic synthesis strategies like IVT for bulk production or

PEX for precise, site-specific incorporation [1].
Handling Bulky Modifications: While 2-F-ATP is incorporated efficiently, triphosphates with bulkier

2-position substituents (e.g., vinyl, ethynyl) can lead to more truncated byproducts in IVT. Primer
extension can be a more effective strategy for these analogs [1].

Downstream Applications: The incorporated 2-fluoroadenosine, particularly when part of a longer
oligonucleotide, can be used for further postsynthetic labeling if a reactive group (like vinyl or ethynyl)

is present, enabling attachment of probes like fluorophores [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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